Cas no 2172020-34-5 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoethoxy}acetic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoethoxy}acetic acid
• CAS No: 2172020-34-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6307814
• PubChem ID: 165573700
• Update Time: 2025-08-05

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoethoxy}acetic acid
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]ethoxy}acetic acid
• 2172020-34-5
• EN300-1561515

• Inchi： 1S/C25H30N2O6/c1-25(2,13-22(28)26-11-12-32-15-23(29)30)16-27-24(31)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,11-16H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： NLDPNRWLATWXCP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(NCCOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoethoxy}acetic acid

Introduction to 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoethoxy}acetic acid (CAS No. 2172020-34-5)

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoethoxy}acetic acid, identified by its CAS number 2172020-34-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino acid-derived moiety, and an acetic acid side chain. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various applications in drug discovery and therapeutic development.

The Fmoc group is particularly noteworthy as it is commonly employed in peptide synthesis as an amino protecting group. However, in the context of this compound, the Fmoc moiety may serve additional purposes beyond mere protection. For instance, it could enhance the solubility or stability of the molecule in certain environments, or it might interact with biological targets in a manner that influences the compound's pharmacological activity. The fluorenyl component itself is known for its rigidity and fluorescence properties, which can be advantageous in designing probes or imaging agents for diagnostic purposes.

The core structure of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoethoxy}acetic acid incorporates an amino acid-derived moiety, specifically an amide linkage connected to a 3,3-dimethylbutyl group. This structural feature suggests potential bioactivity similar to that of peptides or peptidomimetics. The dimethyl substitution on the butyl group likely contributes to the compound's metabolic stability, a critical factor in drug design. Moreover, the amine functionality can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity.

The acetic acid side chain at one end of the molecule introduces a carboxylic acid group, which is a versatile functional unit capable of forming salt forms with various cations. This property can be exploited to improve oral bioavailability or to target specific tissues by exploiting ion channel interactions. The overall architecture of this compound thus represents a careful balance between structural complexity and functional utility, making it an intriguing subject for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including interactions with biological targets. Studies using molecular docking simulations have shown that compounds with similar scaffolds to 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoethoxy}acetic acid can bind effectively to enzymes and receptors involved in critical cellular pathways. For example, preliminary data suggest that the fluorenyl moiety may interact with aromatic residues in protein binding pockets, while the amide group could engage in hydrogen bonding networks typical of enzyme active sites.

In addition to its potential as a drug candidate, this compound may find applications in materials science and nanotechnology. The rigid fluorene core and conjugated system could contribute to its photophysical properties, making it suitable for use in organic light-emitting diodes (OLEDs) or as a fluorescent probe for cellular studies. Furthermore, the presence of multiple chiral centers (if applicable) could allow for the synthesis of enantiomerically pure forms with enhanced specificity and reduced side effects.

The synthesis of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoethoxy}acetic acid presents both challenges and opportunities for synthetic chemists. The incorporation of multiple functional groups requires careful planning to ensure regioselectivity and yield optimization. Techniques such as solid-phase peptide synthesis (SPPS) combined with transition-metal-catalyzed cross-coupling reactions may be employed to construct the complex framework efficiently. Advances in flow chemistry have also shown promise in facilitating multi-step syntheses under controlled conditions.

Evaluation of the pharmacokinetic properties of this compound is essential before proceeding to clinical trials. In vitro studies have begun to assess its solubility, stability under various conditions (e.g., pH, temperature), and interaction with metabolic enzymes such as cytochrome P450 oxidases. These parameters are critical determinants of drug efficacy and safety. Additionally, preclinical toxicity studies are underway to evaluate potential adverse effects at higher concentrations or prolonged exposure periods.

The impact of this compound on therapeutic development will depend on its ability to modulate biological pathways relevant to human health. Researchers are particularly interested in its potential as an inhibitor or activator of enzymes involved in inflammation or cancer metabolism. Preliminary cell-based assays have shown promising results when tested against certain cancer cell lines, suggesting that further investigation may uncover novel mechanisms of action.

Collaborations between academic institutions and pharmaceutical companies are increasingly common in the pursuit of new therapeutics like 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidoethoxy}acetic acid. These partnerships leverage complementary expertise in synthetic chemistry, medicinal chemistry, and biological testing to accelerate the translation from laboratory discovery to clinical application. Such collaborations also facilitate access to advanced instrumentation and large-scale production capabilities necessary for comprehensive characterization.

The future directions for research on this compound include exploring derivatives with modified functional groups to optimize pharmacological profiles further. For instance, replacing the Fmoc group with alternative protecting strategies might enhance bioavailability or reduce immunogenicity if used systemically. Additionally